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Compound of Interest

Compound Name: BMS-466442

Cat. No.: B15606448

Application Notes and Protocols: BMS-466442

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the recommended storage and stability of
BMS-466442, a potent and selective inhibitor of the alanine-serine-cysteine transporter 1 (asc-
1). Adherence to these guidelines is crucial for ensuring the integrity and activity of the
compound in research applications.

Overview of BMS-466442

BMS-466442 is a small molecule inhibitor of the asc-1 transporter, with IC50 values in the
nanomolar range.[1][2] It selectively blocks the uptake of amino acids such as alanine, serine,
and cysteine.[3] This inhibition leads to an indirect increase in the activation of the NMDA
receptor by elevating extracellular levels of D-serine and glycine, which are endogenous co-
agonists of the receptor.[4] Consequently, BMS-466442 is a valuable tool for research in areas
such as schizophrenia.[1][4]

Recommended Storage and Stability

Proper storage of BMS-466442 is essential to maintain its chemical integrity and biological
activity over time. The following table summarizes the recommended storage conditions and
stability data from various suppliers.
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Storage Condition Form Duration Source(s)
-20°C Solid > 4 years Cayman Chemical[5]
] -~ R&D Systems, Tocris
-20°C Solid Not specified o
Bioscience[2]
-20°C Stock Solution 1 month MedChemExpress|[1]
-80°C Stock Solution 6 months MedChemExpress|[1]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the day
of use.[1] Shipping conditions for the solid compound are typically at room temperature for
domestic shipments but may vary for international destinations.[5]

Experimental Protocols: Preparation of Stock
Solutions

Consistent and accurate experimental results depend on the correct preparation of stock
solutions. BMS-466442 is soluble in organic solvents like DMSO.

3.1. Materials

« BMS-466442 (solid)

o Dimethyl sulfoxide (DMSO), anhydrous
o Polyethylene glycol 300 (PEG300)

e Tween-80

o Saline (0.9% sodium chloride)

e (20% SBE-B-CD in Saline)

« Sterile microcentrifuge tubes or vials

o Calibrated pipettes
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e Vortex mixer and/or sonicator
3.2. Protocol 1: DMSO Stock Solution
This protocol is for preparing a high-concentration stock solution in DMSO.

o Equilibrate the vial of solid BMS-466442 to room temperature before opening to prevent
moisture condensation.

» Weigh the desired amount of BMS-466442 in a sterile container.

e Add the calculated volume of DMSO to achieve the desired concentration. For example, to
prepare a 100 mM stock solution, add the appropriate volume of DMSO.[2]

» Vortex the solution until the compound is completely dissolved. Gentle warming or sonication
can be used to aid dissolution if precipitation occurs.[1]

 Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to avoid
repeated freeze-thaw cycles.

» Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]
3.3. Protocol 2: Formulation for In Vivo Studies (Example 1)

This protocol provides an example of how to prepare a working solution suitable for in vivo
experiments.[1]

» Start with a pre-made high-concentration stock solution of BMS-466442 in DMSO.

 In a sterile tube, add the solvents in the following order to create the final formulation:

[e]

10% DMSO (containing the required amount of BMS-466442)

40% PEG300

o

5% Tween-80

[¢]

45% Saline

[¢]
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» Vortex the solution thoroughly between the addition of each solvent to ensure it remains
clear.

e This protocol aims for a clear solution with a solubility of at least 2.5 mg/mL.[1]
e Itis recommended to prepare this working solution fresh on the day of the experiment.[1]
3.4. Protocol 3: Formulation for In Vivo Studies (Example 2)

This protocol is an alternative for preparing a working solution for in vivo use.[1]

Begin with a high-concentration stock solution of BMS-466442 in DMSO.

Prepare the final solution by adding the solvents in the following sequence:

o 10% DMSO (containing the required amount of BMS-466442)

o 90% (20% SBE-B-CD in Saline)

Ensure the solution is well-mixed after each addition.

This method also yields a clear solution with a solubility of at least 2.5 mg/mL.[1]

This working solution should be prepared fresh before use.[1]

Mechanism of Action of BMS-466442

BMS-466442 exerts its effects by inhibiting the asc-1 transporter, which is responsible for the
transport of small neutral amino acids. The diagram below illustrates the signaling pathway
affected by BMS-466442.
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Caption: Mechanism of BMS-466442 action on the asc-1 transporter.

Safety Precautions

While a specific Safety Data Sheet (SDS) for BMS-466442 was not found, general laboratory
safety precautions should be followed when handling this and any other chemical compound.
This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab
coats, and safety glasses. Work in a well-ventilated area. For detailed safety information, it is
advisable to consult the SDS provided by the specific vendor from whom the compound was
purchased.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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